Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt

• CAS RN: 19872-38-9
• Molecular Formula: C5H11NaO3S4
• Molecular Weight: 270.4 g/mol
• IUPAC Name: sodium;2-[2,3-bis(sulfanyl)propylsulfanyl]ethanesulfonate
• InChI: InChI=1S/C5H12O3S4.Na/c6-12(7,8)2-1-11-4-5(10)3-9;/h5,9-10H,1-4H2,(H,6,7,8);/q;+1/p-1
• InChI Key: UNGPZZJVYBXAEY-UHFFFAOYSA-M
• Isomeric SMILES: C(CS(=O)(=O)[O-])SCC(CS)S.[Na+]
• synonyms: Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt

Description

Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt, also known as DMPS, is a chelating agent that has been used in scientific research for many years. DMPS is a synthetic compound that has been developed as a potential antidote for heavy metal poisoning. It is a water-soluble compound that can be administered orally or intravenously. DMPS has been shown to be effective in removing heavy metals, such as lead, mercury, and arsenic, from the body.

Mechanism Of Action

Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt works by binding to heavy metals in the body and forming a complex that can be excreted in the urine. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has a high affinity for heavy metals, such as lead, mercury, and arsenic, and can remove them from the body quickly and efficiently. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has also been shown to increase the excretion of essential minerals, such as zinc and copper, which can be beneficial in cases of heavy metal toxicity.

Biochemical And Physiological Effects

Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has been shown to have a low toxicity profile and is generally well-tolerated by patients. It has been shown to have few side effects and is not associated with the development of drug resistance. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has also been shown to have antioxidant properties and may be beneficial in reducing oxidative stress in the body.

Advantages And Limitations For Lab Experiments

Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has several advantages for use in lab experiments. It is a water-soluble compound that can be easily administered to animals. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has also been shown to be effective in removing heavy metals from the body, which can reduce the confounding effects of heavy metal toxicity in lab experiments. However, Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has some limitations in lab experiments. It may interfere with the absorption of other compounds, such as drugs, and may alter the pharmacokinetics of other compounds in the body.

Future Directions

There are several future directions for the use of Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt in scientific research. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt may be beneficial in the treatment of other conditions that may be associated with heavy metal toxicity, such as Parkinson's disease and Alzheimer's disease. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt may also be useful in the development of new chelating agents for heavy metal poisoning. Finally, Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt may be beneficial in the development of new therapies for oxidative stress-related diseases, such as cancer and cardiovascular disease.
Conclusion:
In conclusion, Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt is a chelating agent that has been used in scientific research for many years. It has been shown to be effective in removing heavy metals from the body and reducing their toxic effects. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has several advantages for use in lab experiments, but also has some limitations. There are several future directions for the use of Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt in scientific research, including the treatment of other conditions associated with heavy metal toxicity and the development of new therapies for oxidative stress-related diseases.

Synthesis Methods

Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt is synthesized by reacting 2,3-dimercaptopropanol with ethanesulfonyl chloride in the presence of a base, such as triethylamine. The resulting product is then neutralized with sodium hydroxide to form the sodium salt of Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt. This synthesis method has been used for many years and has been shown to be reliable and efficient.

Scientific Research Applications

Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has been used in scientific research for many years as a chelating agent for heavy metal poisoning. It has been shown to be effective in removing heavy metals from the body and reducing their toxic effects. Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt has also been used in the treatment of autism spectrum disorder, chronic fatigue syndrome, and other conditions that may be associated with heavy metal toxicity.